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Compound of Interest

Compound Name: Boc-L-Lys(N3)-OH

Cat. No.: B558275

This technical guide provides an in-depth overview of Na-Boc-L-lysine azide (Boc-L-Lys(N3)-
OH), a crucial building block for researchers, scientists, and professionals in drug development.
This document outlines its chemical properties, provides a detailed experimental protocol for its
use in solid-phase peptide synthesis (SPPS), and illustrates a key reaction pathway.

Core Properties of Boc-L-Lys(N3)-OH

Boc-L-Lys(N3)-OH is a derivative of the amino acid L-lysine, where the side-chain (€) amino
group is functionalized with an azide group, and the alpha (a) amino group is protected by a
tert-butyloxycarbonyl (Boc) group. This modification allows for the site-specific introduction of
an azide moiety into a peptide sequence, which can then be used for various bioconjugation
strategies, most notably "click chemistry.”

Property Value

CAS Number 846549-33-5[1]
Molecular Formula C11H20N404[1][2]I3]
Molecular Weight 272.31 g/mol [2][4]

Experimental Protocol: Incorporation of Boc-L-
Lys(N3)-OH into Peptides via Solid-Phase Peptide
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Synthesis (SPPS)

The following protocol details the manual procedure for incorporating a Boc-L-Lys(N3)-OH
residue into a peptide chain using a standard solid-phase peptide synthesis methodology on a
resin support.

Materials:

Pre-loaded resin (e.g., Wang or Rink Amide resin)

Boc-L-Lys(N3)-OH

Deprotection solution: 20% (v/v) piperidine in dimethylformamide (DMF)

Coupling reagents:
o HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
o HOBt (Hydroxybenzotriazole)
o DIPEA (N,N-Diisopropylethylamine)
e Solvents:
o Dimethylformamide (DMF)
o Dichloromethane (DCM)
o Methanol (MeOH)
e Washing solutions: DMF, DCM, MeOH

o Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane
(TIS))

Procedure:

» Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.
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e Boc Deprotection:

Drain the DMF.

o

[¢]

Add the deprotection solution to the resin and agitate for 20 minutes.

[¢]

Drain the solution and repeat the deprotection step for another 5 minutes.

[e]

Wash the resin thoroughly with DMF (3 times), DCM (3 times), and DMF (3 times).

e Coupling of Boc-L-Lys(N3)-OH:

o In a separate vial, dissolve Boc-L-Lys(N3)-OH (3 equivalents relative to resin loading),
HBTU (2.9 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

o Add DIPEA (6 eq.) to the activation mixture and vortex for 2 minutes.
o Add the activated amino acid solution to the deprotected resin.
o Agitate the reaction vessel for 2-4 hours at room temperature.

o To monitor the reaction completion, perform a Kaiser test. A negative result (yellow beads)
indicates a complete coupling.

Washing:
o Drain the coupling solution.

o Wash the resin with DMF (3 times), DCM (3 times), and MeOH (3 times) to remove any
unreacted reagents and byproducts.

Chain Elongation: Repeat steps 2-4 for each subsequent amino acid to be added to the
peptide sequence.

Final Deprotection: Once the peptide synthesis is complete, perform a final Boc deprotection
(Step 2).

Cleavage and Deprotection:
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[e]

Wash the resin with DCM and dry under vacuum.

o

Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

[¢]

[¢]

Precipitate the peptide by adding cold diethyl ether.

[e]

Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

Post-Synthesis Modification: Staudinger Reduction

The azide group on the lysine side chain can be selectively reduced to a primary amine using
the Staudinger reduction. This allows for subsequent labeling or modification at this specific
site.

Experimental Workflow: SPPS and Staudinger Reduction
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Caption: Workflow for peptide synthesis with Boc-L-Lys(N3)-OH and subsequent reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. echemi.com [echemi.com]

e 2. scbt.com [scbt.com]

e 3. AnaSpec BOC-LYS(N3)-OH, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
e 4. aapep.bocsci.com [aapep.bocsci.com]

 To cite this document: BenchChem. [A Technical Guide to Boc-L-Lys(N3)-OH: Properties,
Application, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558275#cas-number-and-molecular-weight-of-boc-I-
lys-n3-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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